Cas no 1354512-00-7 (6-bromo-1,2,4-benzotriazine-3-carboxylic acid)

6-bromo-1,2,4-benzotriazine-3-carboxylic acid structure
1354512-00-7 structure
Product Name:6-bromo-1,2,4-benzotriazine-3-carboxylic acid
CAS No:1354512-00-7
MF:C8H4BrN3O2
MW:254.040260314941
CID:4696220
Update Time:2023-11-22

6-bromo-1,2,4-benzotriazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-1,2,4-benzotriazine-3-carboxylic acid
    • 6-Bromobenzo[e][1,2,4]triazine-3-carboxylic acid
    • Inchi: 1S/C8H4BrN3O2/c9-4-1-2-5-6(3-4)10-7(8(13)14)12-11-5/h1-3H,(H,13,14)
    • InChI Key: FREGPTHBGCNDDJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C=1)=NC(C(=O)O)=NN=2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Topological Polar Surface Area: 76

6-bromo-1,2,4-benzotriazine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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